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Compound of Interest

Compound Name: ELR510444

Cat. No.: B612144 Get Quote

Technical Support Center: ELR510444
This technical support guide provides essential information on the stability and storage of

ELR510444, a potent microtubule disruptor. Adherence to these guidelines is critical for

ensuring the compound's efficacy and obtaining reproducible experimental results.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What are the recommended storage conditions for ELR510444?

A1: The optimal storage conditions for ELR510444 depend on whether it is in solid (powder)

form or dissolved in a solvent. Below is a summary of the recommended storage temperatures

and durations.

Q2: I notice some variability in the recommended storage times from different suppliers. What

should I do?

A2: It is advisable to follow the storage instructions provided by the specific supplier from whom

you purchased the compound. If in doubt, adhering to the more conservative storage duration

is a safe practice. For long-term storage, -80°C is consistently recommended for solutions.

Q3: My ELR510444 solution has been stored for longer than the recommended period. Can I

still use it?
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A3: Using a solution beyond its recommended storage period is not advised as the compound

may have degraded, which can lead to inaccurate experimental results. If you must use an

older stock, it is highly recommended to perform a quality control check, such as analytical

HPLC, to assess its purity and integrity.

Q4: I see precipitates in my ELR510444 solution after thawing. What should I do?

A4: Precipitates can form if the compound's solubility limit is exceeded or if the solvent has

evaporated. Gently warm the solution to 37°C and vortex to try and redissolve the precipitate. If

it does not fully redissolve, it may indicate precipitation due to solvent evaporation or

degradation. In such cases, the solution should be discarded. To avoid this, ensure vials are

tightly sealed.

Q5: How many times can I freeze and thaw my ELR510444 stock solution?

A5: It is strongly recommended to avoid repeated freeze-thaw cycles as this can lead to

degradation of the compound.[1] Prepare single-use aliquots of your stock solution to minimize

the number of times the main stock is thawed.

Quantitative Data Summary
For easy reference, the following table summarizes the storage conditions for ELR510444 in

both solid and solvent forms based on available data.

Form
Storage
Temperature

Recommended
Duration

Source

Powder -20°C 3 years [1]

4°C 2 years [1]

In Solvent -80°C 2 years [2]

-80°C 6 months [1]

-20°C 1 year [2]

-20°C 1 month [1]
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Note: Discrepancies in storage durations exist between suppliers. Always refer to the certificate

of analysis provided with your specific lot of ELR510444.

Experimental Protocols
Protocol 1: Preparation of ELR510444 Stock Solution

This protocol outlines the steps for preparing a stock solution of ELR510444.

Materials:

ELR510444 powder

Anhydrous DMSO (or other suitable solvent)

Sterile, tightly sealed vials

Procedure:

1. Allow the ELR510444 powder vial to equilibrate to room temperature before opening to

prevent condensation of moisture.

2. Calculate the volume of solvent required to achieve the desired stock concentration (e.g.,

10 mM). ELR510444 has a molecular weight of 368.47 g/mol .

3. Add the calculated volume of anhydrous DMSO to the vial containing the ELR510444
powder.

4. Vortex the solution until the powder is completely dissolved. Gentle warming to 37°C can

aid dissolution if necessary.

5. Once fully dissolved, create single-use aliquots in sterile, tightly sealed vials to minimize

freeze-thaw cycles.

6. Store the aliquots at the recommended temperature (-20°C or -80°C).
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Diagram 1: Recommended Handling and Storage Workflow for ELR510444
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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